4-acetyl-N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 4-acetyl-N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C20H19BrN2O3S/c1-3-26-11-10-23-17-9-8-16(21)12-18(17)27-20(23)22-19(25)15-6-4-14(5-7-15)13(2)24/h4-9,12H,3,10-11H2,1-2H3
• InChI Key: VUXPCYWVTLXOBW-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H19BrN2O3S
• Molecular Weight: 447.3 g/mol
• CAS No.: 865162-68-1

Description

4-acetyl-N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a member of the benzothiazole family and is known for its unique chemical structure and properties.

Scientific Research Applications

Synthesis and Antibacterial Activity

4-acetyl-N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide is part of a group of compounds synthesized for their potential antibacterial activity. For instance, a study focused on synthesizing benzothiazole derivatives and testing them against various bacterial strains like E. coli and B. subtilis. This indicates the compound's relevance in developing new antimicrobial agents (Bhagat, 2017).

Antifungal Applications

Similar compounds have been synthesized and assessed for their antifungal activity. These studies highlight the potential of benzothiazole derivatives in treating fungal infections. For example, N-(4-Phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides, a related group, showed low to moderate antifungal activity in vitro (Saeed et al., 2008).

Antimicrobial Properties

The antimicrobial properties of benzothiazole derivatives are further emphasized in studies where similar compounds were synthesized and tested against a range of microbial agents. This research provides insights into the broader applications of benzothiazole compounds in the field of antimicrobial therapy (Bhagat et al., 2012).

Biological Activities

Benzothiazole derivatives are also studied for their various biological activities, including antimicrobial and antiviral effects. These studies contribute to understanding the potential therapeutic applications of such compounds in treating different biological infections (Badahdah et al., 2015).

Synthesis and Characterization

Research into the synthesis and characterization of benzothiazole derivatives, including methods for their efficient production and structural analysis, is crucial. This research underpins the development of these compounds for various scientific applications (Hossaini et al., 2017).

Mechanism of Action

Benzothiazoles

This compound is a derivative of benzothiazole, a type of heterocyclic aromatic compound. Benzothiazoles and their derivatives have been found to exhibit a wide range of biological activities, including anti-tubercular , antiviral, anti-inflammatory, and anticancer effects . They often act by interacting with various enzymes and receptors in the body, although the specific targets can vary widely depending on the exact structure of the compound .

Acyl groups

The presence of an acyl group (in this case, an acetyl group) can also influence the compound’s activity. Acyl groups can participate in various chemical reactions, such as Friedel-Crafts acylations , which can lead to the formation of new compounds with different biological activities.